BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 1,2-
Epoxy-4-vinylcyclohexane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,2-Epoxy-4-vinylcyclohexane

Cat. No.: B086537

Essential Safety and Handling Guide for 1,2-Epoxy-
4-vinylcyclohexane

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 1,2-Epoxy-4-
vinylcyclohexane (also known as 4-Vinyl-1-cyclohexene 1,2-epoxide), a reactive cyclic
epoxide used in various polymer chemistry applications. Adherence to these protocols is
essential for ensuring laboratory safety and operational integrity.

Physicochemical and Toxicity Data

A summary of key quantitative data for 1,2-Epoxy-4-vinylcyclohexane is presented below for
easy reference.
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Property Value Reference
Chemical Formula CsH120 [1]
Physical State Liquid [1]

Appearance Colorless to pale yellow liquid [2]
Boiling Point 169 °C [31[4]
Melting Point -99.99 °C [3]
Flash Point 46 °C (114.8 °F) - closed cup [3114]
Density 0.952 g/mL at 25 °C [3][4]

Acute Oral Toxicity (Rat LD50)

1.904 - 1.92 g/kg (Harmful if

swallowed)

[3]05]

Acute Dermal Toxicity (Rabbit
LD50)

2,716.8 mg/kg (Minimally toxic)

[5]

Storage Temperature

2-8°C in a cool, dry, and well-

ventilated place

[21(31[4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 1,2-Epoxy-4-

vinylcyclohexane to minimize exposure and ensure personal safety.[1][6]
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Protection Type Specification

Hand Protection Neoprene or nitrile rubber gloves.[1][6]

) Chemical goggles or a face shield.[1][3] Contact
Eye Protection
lenses should not be worn.[1][6]

Wear suitable protective clothing, such as a lab
Skin and Body coat or a complete suit protecting against
chemicals.[1][3]

A NIOSH-certified organic vapor (black
Respiratory cartridge) respirator is recommended where

inhalation may occur.[1]

Emergency eye wash fountains and safety showers must be readily available in the immediate
vicinity of any potential exposure.[1][6]

Experimental Protocols: Handling and Disposal

Strict adherence to the following procedures is crucial for the safe handling and disposal of 1,2-
Epoxy-4-vinylcyclohexane.

Safe Handling Protocol

» Ventilation: Always handle this chemical in a well-ventilated area or under a chemical fume
hood to prevent the accumulation of vapors.[1][2]

« Ignition Sources: This is a flammable liquid and vapor. Keep away from heat, sparks, open
flames, and other ignition sources.[1][2][5] Use non-sparking tools and explosion-proof
equipment.[1][5][7]

 Static Discharge: Take precautionary measures against static discharge. Ground and bond
containers and receiving equipment.[1][2][6]

o Personal Hygiene: Avoid all eye and skin contact.[1][6] Do not breathe vapor or mist.[1][6] Do
not eat, drink, or smoke when using this product.[6] Wash hands and other exposed areas
with mild soap and water before breaks and after finishing work.[1]
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o Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials
such as acids, amines, and oxidizing agents.[1][6] Keep containers tightly closed and upright
to prevent leakage.[3] Recommended storage temperature is 2-8°C.[3][4]

Disposal Plan

o Waste Characterization: Unused 1,2-Epoxy-4-vinylcyclohexane is considered hazardous
waste.

o Container Management: Handle empty containers with care as they may contain flammable
residual vapors.[1][6]

» Disposal Method: Dispose of the chemical and its container in accordance with local, state,
and federal regulations. This typically involves incineration by a licensed waste disposal
company.[5][6] Do not dispose of waste into sewers.[6]

o Contaminated Materials: Any materials used to clean up spills, such as absorbents, should
be collected in an appropriate container for disposal.[1]

Emergency Procedures
First-Aid Measures

 Inhalation: Remove the victim to fresh air and keep them at rest in a comfortable breathing
position. If feeling unwell, seek medical advice.[1][6]

» Skin Contact: Remove contaminated clothing immediately. Wash the affected area with
plenty of soap and water. Seek medical advice if irritation persists.[1][6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do. Continue rinsing and seek medical attention.[1][6]

e Ingestion: Do NOT induce vomiting.[3] Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[3][6]

Spill Response Workflow
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The following diagram outlines the procedural steps for managing a spill of 1,2-Epoxy-4-
vinylcyclohexane.

Immediate Response

Evacuate unnecessary personnel

Eliminate all ignition sources

Ensure adequate ventilation

Containment & Cleanup

Don appropriate PPE

:

Contain spill with dikes or absorbents

:

Collect with absorbent material using non-sparking tools

Disgosal

Place waste in a sealed, labeled container

Dispose of waste according to regulations

Post-Cleanup
\/

Decontaminate the area and equipment

Report the incident
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Caption: Workflow for handling a spill of 1,2-Epoxy-4-vinylcyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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